Cas no 1306725-11-0 (4-(3-bromo-4-methoxyphenyl)butan-2-amine)

• Product Name: 4-(3-bromo-4-methoxyphenyl)butan-2-amine
• CAS No: 1306725-11-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5915752
• PubChem ID: 61530863
• Update Time: 2025-06-08

4-(3-bromo-4-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methoxyphenyl)butan-2-amine
• 1306725-11-0
• SCHEMBL16973500
• EN300-1911980
• AKOS010792805

• Inchi： 1S/C11H16BrNO/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h5-8H,3-4,13H2,1-2H3
• InChI Key： RAUCPWGVFIOURG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC(C)N)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-bromo-4-methoxyphenyl)butan-2-amine

Introduction to 4-(3-bromo-4-methoxyphenyl)butan-2-amine (CAS No. 1306725-11-0)

4-(3-bromo-4-methoxyphenyl)butan-2-amine (CAS No. 1306725-11-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif combining a brominated aromatic ring with an amine-substituted butyl chain, exhibits promising biological activities that make it a valuable scaffold for drug discovery. Its molecular structure, characterized by the presence of both electron-withdrawing and electron-donating groups, contributes to its versatility in interactions with biological targets.

The bromo-substituted phenyl ring in 4-(3-bromo-4-methoxyphenyl)butan-2-amine plays a crucial role in modulating its pharmacological properties. The bromine atom introduces a degree of lipophilicity while also serving as a handle for further chemical modifications, such as cross-coupling reactions. This feature is particularly advantageous in the synthesis of more complex derivatives aimed at enhancing binding affinity or selectivity towards specific biological receptors. The methoxy group on the adjacent carbon provides additional electronic influence, helping to fine-tune the compound's solubility and metabolic stability.

The amine functional group at the terminal position of the butyl chain in 4-(3-bromo-4-methoxyphenyl)butan-2-amine is another key feature that contributes to its pharmacological potential. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions with biological targets, making them essential components in many bioactive molecules. The specific positioning of this amine group allows for interactions with both protein and nucleic acid targets, broadening the scope of potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse amine derivatives in the development of novel therapeutics. Studies have demonstrated that compounds incorporating aromatic rings substituted with halogens, such as bromine and methoxy groups, can exhibit enhanced binding affinity and improved pharmacokinetic profiles. The combination of these structural elements in 4-(3-bromo-4-methoxyphenyl)butan-2-amine positions it as a promising candidate for further exploration.

In particular, research has shown that derivatives of this compound class may have utility in addressing neurological disorders, where precise modulation of receptor interactions is critical. The presence of both bromine and methoxy groups allows for fine-tuning of electronic properties, which can be leveraged to optimize receptor binding while minimizing off-target effects. This balance is essential for developing safe and effective therapeutic agents.

The synthesis of 4-(3-bromo-4-methoxyphenyl)butan-2-amine typically involves multi-step organic transformations, starting from commercially available precursors. Key steps often include bromination of a methoxylated aromatic ring followed by selective amine introduction via reductive amination or other suitable methods. The use of advanced synthetic techniques ensures high purity and yield, which are critical for subsequent biological evaluation.

Once synthesized, 4-(3-bromo-4-methoxyphenyl)butan-2-amine undergoes rigorous biological testing to assess its efficacy and safety profile. High-throughput screening (HTS) platforms are commonly employed to identify potential hits against various disease-relevant targets. Subsequent structure-activity relationship (SAR) studies help refine the molecular structure to improve potency while maintaining favorable pharmacokinetic properties.

The growing interest in amine-based therapeutics has spurred innovation in synthetic methodologies and drug discovery strategies. Techniques such as computational modeling and machine learning are increasingly being used to predict biological activity and guide the design of novel derivatives. These approaches accelerate the discovery process by identifying promising candidates more efficiently than traditional trial-and-error methods.

Moreover, the versatility of 4-(3-bromo-4-methoxyphenyl)butan-2-amine as a scaffold extends beyond pharmaceutical applications. Its unique structural features make it suitable for use in material science and agrochemical research, where similar motifs are known to exhibit interesting properties. This broad applicability underscores the compound's significance in industrial chemistry as well as medicinal chemistry.

As research continues to uncover new biological targets and mechanisms, the demand for structurally diverse compounds like 4-(3-bromo-4-methoxyphenyl)butan-2-amine is expected to grow. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.